Estrone acetate
Estrone acetate
Brand Name:
Vulcanchem
CAS No.:
901-93-9
VCID:
VC0195175
InChI:
InChI=1S/C20H24O3/c1-12(21)23-14-4-6-15-13(11-14)3-5-17-16(15)9-10-20(2)18(17)7-8-19(20)22/h4,6,11,16-18H,3,5,7-10H2,1-2H3/t16-,17-,18+,20+/m0/s1
SMILES:
CC(=O)OC1=CC2=C(C=C1)C3CCC4(C(C3CC2)CCC4=O)C
Molecular Formula:
C20H24O3
Molecular Weight:
312.4 g/mol
Estrone acetate
CAS No.: 901-93-9
VCID: VC0195175
Molecular Formula: C20H24O3
Molecular Weight: 312.4 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 901-93-9 |
|---|---|
| Product Name | Estrone acetate |
| Molecular Formula | C20H24O3 |
| Molecular Weight | 312.4 g/mol |
| IUPAC Name | [(8S,9R,13R,14R)-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C20H24O3/c1-12(21)23-14-4-6-15-13(11-14)3-5-17-16(15)9-10-20(2)18(17)7-8-19(20)22/h4,6,11,16-18H,3,5,7-10H2,1-2H3/t16-,17-,18+,20+/m0/s1 |
| Standard InChIKey | KDPQTPZDVJHMET-PNYFIKQUSA-N |
| SMILES | CC(=O)OC1=CC2=C(C=C1)C3CCC4(C(C3CC2)CCC4=O)C |
| Canonical SMILES | CC(=O)OC1=CC2=C(C=C1)C3CCC4(C(C3CC2)CCC4=O)C |
| Appearance | White to pale yellow solid |
| Purity | > 95% |
| Synonyms | Estra-1,3,5(10)-trien-17-one, 3-(acetyloxy)-; 17-oxoestra-1,3,5(10)-trien-3-yl acetate; (13alpha,14beta)-17-oxoestra-1,3,5(10)-trien-3-yl acetate |
| Reference | Zhao et al. Chemoselective methylene oxidation in aromatic molecules. Nature Chemistry, doi: 10.1038/s41557-018-0175-8, published online 17 December 2018 |
| PubChem Compound | 12598313 |
| Last Modified | Aug 15 2023 |
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